Cas no 1804723-58-7 (4-Amino-2-chloro-5-(difluoromethyl)-3-methylpyridine)

• Product Name: 4-Amino-2-chloro-5-(difluoromethyl)-3-methylpyridine
• CAS No: 1804723-58-7
• MF: C₇H₇ClF₂N₂
• MW: 192.593687295914
• CID: 4852236
• Update Time: 2025-07-25

4-Amino-2-chloro-5-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-5-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C7H7ClF2N2/c1-3-5(11)4(7(9)10)2-12-6(3)8/h2,7H,1H3,(H2,11,12)
• InChI Key： YSSJWPRUZLWVQS-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(=C(C=N1)C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-chloro-5-(difluoromethyl)-3-methylpyridine

Introduction to 4-Amino-2-chloro-5-(difluoromethyl)-3-methylpyridine (CAS No. 1804723-58-7)

4-Amino-2-chloro-5-(difluoromethyl)-3-methylpyridine (CAS No. 1804723-58-7) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core substituted with an amino group, a chloro substituent, a difluoromethyl group, and a methyl group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of 4-Amino-2-chloro-5-(difluoromethyl)-3-methylpyridine imparts distinct reactivity and functionalization possibilities, making it a versatile building block for drug discovery initiatives. The presence of the amino group at the 4-position enhances its potential as a precursor for further chemical modifications, while the chloro and difluoromethyl groups contribute to its stability and reactivity in synthetic pathways. These attributes have positioned this compound as a subject of interest in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The specific substitution pattern of 4-Amino-2-chloro-5-(difluoromethyl)-3-methylpyridine aligns with the growing demand for structurally diverse scaffolds that can enhance drug efficacy and reduce side effects.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting therapeutic pathways associated with neurological disorders, cancer, and infectious diseases. The difluoromethyl group, in particular, is a well-documented pharmacophore that enhances metabolic stability and binding affinity. This feature has been leveraged in numerous drug candidates that have advanced into clinical trials over the past decade.

Recent studies have highlighted the utility of 4-Amino-2-chloro-5-(difluoromethyl)-3-methylpyridine as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in various diseases. By serving as a precursor for more complex molecules, this compound enables researchers to explore novel mechanisms of kinase inhibition, potentially leading to breakthroughs in treating conditions such as leukemia and autoimmune disorders.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like 4-Amino-2-chloro-5-(difluoromethyl)-3-methylpyridine due to their ability to mimic natural biomolecules and interact with biological targets with high specificity. The pyridine ring itself is a common motif in many approved drugs, underscoring its significance in medicinal chemistry. The introduction of electron-withdrawing groups such as chloro and difluoromethyl further refines its pharmacological profile, making it an attractive candidate for further exploration.

Advances in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates derived from 4-Amino-2-chloro-5-(difluoromethyl)-3-methylpyridine. These technologies allow researchers to predict the biological activity of novel derivatives with greater accuracy, reducing the time and cost associated with traditional trial-and-error approaches. As a result, there is growing optimism that compounds derived from this scaffold will soon contribute to new therapeutic strategies.

The synthesis of 4-Amino-2-chloro-5-(difluoromethyl)-3-methylpyridine itself presents an interesting challenge due to the need for precise functional group manipulation while maintaining regioselectivity. Modern synthetic methodologies have enabled chemists to achieve high yields and purity levels, making it more accessible for industrial-scale production. This accessibility is crucial for supporting ongoing research initiatives and ensuring that promising drug candidates can be developed efficiently.

In conclusion,4-Amino-2-chloro-5-(difluoromethyl)-3-methylpyridine (CAS No. 1804723-58-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a cornerstone in the development of next-generation therapeutics. As research continues to uncover new biological targets and synthetic strategies,this compound is poised to play an increasingly important role in addressing some of the most pressing health challenges facing humanity today.